Cas no 2138139-81-6 (3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 2138139-81-6
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 6157206
• PubChem ID: 165460347
• Update Time: 2025-10-29

3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2138139-81-6
• EN300-733283
• 3-bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine
• 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine

• Inchi： 1S/C7H7BrN4/c1-4-3-6-10-11-7(8)12(6)5(2)9-4/h3H,1-2H3
• InChI Key： ZBPMNHCDUGQKDN-UHFFFAOYSA-N
• SMILES： BrC1=NN=C2C=C(C)N=C(C)N21

Computed Properties

• Exact Mass: 225.98541g/mol
• Monoisotopic Mass: 225.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine

Introduction to 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine (CAS No. 2138139-81-6)

3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine, identified by its CAS number 2138139-81-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of bromine and methyl substituents in its molecular framework enhances its utility as a key intermediate in the synthesis of various bioactive molecules.

The [1,2,4]triazolo[4,3-c]pyrimidine core is a fused bicyclic system consisting of a triazole ring and a pyrimidine ring. This unique structural arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The bromo substituent at the 3-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit promising activities against various targets, including kinases, transcription factors, and enzymes involved in cancer metabolism. The dimethyl groups at the 5- and 7-positions contribute to the lipophilicity of the molecule, influencing its solubility and membrane permeability—critical factors for drug bioavailability.

In the context of oncology research, 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine has been explored as a precursor for synthesizing inhibitors targeting aberrant signaling pathways in cancer cells. For instance, derivatives of this compound have shown inhibitory effects on tyrosine kinases and cyclin-dependent kinases (CDKs), which are often overexpressed in tumor cells. The bromine atom allows for selective modifications that can fine-tune the binding affinity and selectivity of these inhibitors toward their intended biological targets.

Moreover, the [1,2,4]triazolo[4,3-c]pyrimidine scaffold has been investigated for its antimicrobial properties. Research indicates that certain derivatives exhibit potent activity against Gram-positive bacteria and fungi by interfering with essential cellular processes such as DNA replication and protein synthesis. The structural features of this compound contribute to its ability to disrupt microbial cell walls and membranes, offering a novel approach to combat drug-resistant infections.

The synthesis of 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the triazolopyrimidine core followed by halogenation and alkylation to introduce the bromine and methyl substituents. The efficiency and yield of these synthetic routes are crucial for large-scale production and cost-effectiveness in pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been employed to elucidate the binding interactions of this compound with biological targets. These studies provide insights into how structural modifications can enhance potency and reduce off-target effects. The use of virtual screening techniques has accelerated the identification of lead compounds derived from triazolopyrimidine scaffolds, including those based on CAS No. 2138139-81-6.

The growing interest in heterocyclic compounds like 3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine is driven by their diverse biological activities and synthetic flexibility. Researchers continue to explore new derivatives with improved pharmacokinetic profiles and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area by leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design.

In conclusion,3-Bromo-5,7-dimethyl-[1,2,4]triazolo[4,3-c]pyrimidine (CAS No. 2138139-81-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural features make it a valuable building block for designing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research progresses,this compound is likely to play an increasingly significant role in addressing unmet medical needs through innovative drug discovery strategies.